Cas no 153382-82-2 (Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI))

• Product Name: Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI)
• CAS No: 153382-82-2
• MF: C₇H₃NS
• MW: 133.170419931412
• CID: 98942
• PubChem ID: 57357553
• Update Time: 2025-04-18

Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI) Chemical and Physical Properties

Names and Identifiers

• Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI)
• Thieno[2,3:3,4]cyclopent[1,2-b]azirine (9CI)
• DTXSID60723723
• 153382-82-2
• Thieno[2',3':3,4]cyclopenta[1,2-b]azirene

• Inchi： 1S/C7H3NS/c1-2-9-7-4(1)3-5-6(7)8-5/h1-3H
• InChI Key： UGSXXHVFFQRKQX-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC3C(=C12)N=3

Computed Properties

• Exact Mass: 132.99862027g/mol
• Monoisotopic Mass: 132.99862027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.1Ų